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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)piperazine

Cat. No.: B181537 Get Quote

Abstract: 1-(2-Nitrophenyl)piperazine is a versatile chemical intermediate of significant

interest to researchers and professionals in drug development and material science.[1][2] Its

unique molecular architecture, featuring a piperazine ring attached to a nitrophenyl group,

makes it a valuable precursor in the synthesis of a wide range of biologically active molecules

and advanced materials.[1][3][4] This guide provides a comprehensive technical overview of its

core physicochemical properties, validated synthesis and analysis protocols, key applications,

and essential safety and handling procedures, designed to support its effective and safe

utilization in a research and development setting.

Chemical Identity and Physicochemical Properties
1-(2-Nitrophenyl)piperazine is an organic compound that serves as a critical building block in

organic synthesis.[3] The presence of the electron-withdrawing nitro group on the phenyl ring

significantly influences its reactivity, making it a key intermediate for various chemical

transformations.[1]

Table 1: Core Chemical Identifiers and Properties of 1-(2-Nitrophenyl)piperazine
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Property Value Source(s)

Molecular Formula C₁₀H₁₃N₃O₂ [1][5]

Molecular Weight 207.23 g/mol [1][5]

IUPAC Name 1-(2-nitrophenyl)piperazine [5]

CAS Number 59084-06-9 [1][5]

Appearance
Orange to red clear liquid or

solid
[1]

Boiling Point 126 °C at 0.1 mmHg [1]

Density 1.23 g/cm³ [1]

Purity Typically ≥ 98% (by GC) [1]

Synthesis Protocol: Nucleophilic Aromatic
Substitution
The synthesis of 1-(2-Nitrophenyl)piperazine is commonly achieved through a nucleophilic

aromatic substitution (SNAr) reaction. This method is favored for its efficiency and reliability.

Principle: The reaction involves the displacement of a halide (typically fluoride or chloride) from

an activated aromatic ring by the secondary amine of piperazine. The nitro group at the ortho

position activates the ring towards nucleophilic attack, facilitating the substitution reaction.

Step-by-Step Experimental Protocol:
Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,

reflux condenser, and nitrogen inlet, combine 1-fluoro-2-nitrobenzene (1 equivalent) and

anhydrous piperazine (2.5 equivalents) in a suitable solvent such as dimethyl sulfoxide

(DMSO) or N,N-dimethylformamide (DMF).

Causality Insight: An excess of piperazine is used to act as both the nucleophile and the

base, neutralizing the hydrofluoric acid (HF) byproduct generated during the reaction, thus

driving the equilibrium towards the product.
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Reaction Conditions: Heat the mixture to 80-100 °C with continuous stirring under an inert

nitrogen atmosphere.

Causality Insight: The elevated temperature provides the necessary activation energy for

the SNAr reaction to proceed at a practical rate. The inert atmosphere prevents potential

side reactions.

Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the

starting material (1-fluoro-2-nitrobenzene) is consumed.

Work-up: After completion, cool the reaction mixture to room temperature and pour it into a

beaker of cold water. This will precipitate the crude product.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate

or dichloromethane (3 x 50 mL). Combine the organic layers.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to yield the crude 1-(2-
Nitrophenyl)piperazine. Further purification can be achieved by column chromatography on

silica gel.

Synthesis Workflow Diagram:
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Caption: Workflow for the synthesis of 1-(2-Nitrophenyl)piperazine.
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Analytical Characterization and Quality Control
Ensuring the purity and identity of 1-(2-Nitrophenyl)piperazine is critical for its use in

subsequent applications.[1] A combination of chromatographic and spectroscopic techniques is

employed for comprehensive quality control.

Protocol: Purity Determination by HPLC
Principle: Reversed-phase high-performance liquid chromatography (RP-HPLC) separates the

compound from impurities based on their differential partitioning between a nonpolar stationary

phase and a polar mobile phase. Purity is determined by the relative area of the main peak.

System Preparation: Use a C18 column with a mobile phase consisting of a gradient of

acetonitrile and water (with 0.1% trifluoroacetic acid).

Sample Preparation: Prepare a 1 mg/mL solution of the synthesized 1-(2-
Nitrophenyl)piperazine in the mobile phase.

Injection and Analysis: Inject 10 µL of the sample solution into the HPLC system.

Detection: Monitor the elution profile using a UV detector at a wavelength of 254 nm.

Data Analysis: Calculate the purity by dividing the peak area of the main component by the

total area of all peaks. A purity of >98% is generally considered acceptable.[1]

Analytical Workflow Diagram:
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Caption: Quality control workflow for purity analysis by HPLC.
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Applications in Research and Development
1-(2-Nitrophenyl)piperazine is a key starting material in medicinal chemistry and drug

discovery.[2] Its structure is a common scaffold found in many biologically active compounds.[6]

Pharmaceutical Synthesis: It serves as a crucial precursor for the synthesis of various

pharmaceutical agents, particularly those targeting the central nervous system.[1][2] The

piperazine moiety is a well-known pharmacophore that can improve the pharmacokinetic

properties of drug candidates.[7]

Neurological Disorder Research: Its derivatives are widely investigated for their potential

therapeutic effects in treating neurological and psychiatric disorders.[2]

Material Science: The compound is also explored in material science for creating polymers

and organic molecules with specific electronic or optical properties.[4]

Safety and Handling
Proper handling of 1-(2-Nitrophenyl)piperazine is essential to ensure laboratory safety.

Hazard Identification: The compound is classified as an irritant and may cause skin and

serious eye irritation.[8] It may also cause respiratory irritation.[8]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.[8][9]

Handling: Handle the substance in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.[8][9] Avoid contact with skin and eyes.[8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8][10]

Skin Contact: Wash off with soap and plenty of water.[8]

Inhalation: Move the person to fresh air.[8][10]
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Conclusion
1-(2-Nitrophenyl)piperazine is a cornerstone intermediate with significant utility in

pharmaceutical and chemical research. A thorough understanding of its properties, synthesis,

and handling is paramount for its effective and safe application. This guide provides the

necessary technical foundation for researchers and scientists to leverage this versatile

compound in their discovery and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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